Cas no 90057-08-2 (6-Chloro-2-methoxy-7-deazapurine)

• Product Name: 6-Chloro-2-methoxy-7-deazapurine
• CAS No: 90057-08-2
• MF: C₇H₆ClN₃O
• MW: 183.595039844513
• MDL: MFCD04039475
• CID: 797952
• PubChem ID: 6140229
• Update Time: 2025-04-19

6-Chloro-2-methoxy-7-deazapurine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-methoxy-7H-pyrrolo[2,3-d]pyrimidine
• 6-Chloro-2-methoxy-7-deazapurine
• 7H-Pyrrolo[2,3-d]pyrimidine,4-chloro-2-methoxy-
• CS-0366692
• 4-chloro-2-methoxy-pyrrolo[2,3-d]pyrimidine
• 4-chloro-2-methoxy-pyrrolo[2,3-d]pyr-imidine
• A902021
• 1H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-2-methoxy-
• 90057-08-2
• SWQQJGKVGZQZDT-UHFFFAOYSA-N
• 4-Chloro-2-methoxy-1H-pyrrolo[2,3-d]pyrimidine
• W-204030
• SCHEMBL1612468
• AKOS006292916
• DTXSID50422056
• FT-0664756
• DA-01328
• G78666

• MDL： MFCD04039475
• Inchi： 1S/C7H6ClN3O/c1-12-7-10-5(8)4-2-3-9-6(4)11-7/h2-3H,1H3,(H,9,10,11)
• InChI Key： SWQQJGKVGZQZDT-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CNC2=NC(=N1)OC

Computed Properties

• Exact Mass: 183.0199395g/mol
• Monoisotopic Mass: 183.0199395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.8Ų

Experimental Properties

• Density: 1.477
• Melting Point: 180-185°C
• Boiling Point: 378.6°C at 760 mmHg
• Flash Point: 182.7°C
• Refractive Index: 1.667

6-Chloro-2-methoxy-7-deazapurine Security Information

• Storage Condition：-20°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolo[2,3-d]pyrimidines